molecular formula C17H13N3O B1216661 1-(1-Naphthalenylmethoxy)benzotriazole

1-(1-Naphthalenylmethoxy)benzotriazole

Cat. No.: B1216661
M. Wt: 275.3 g/mol
InChI Key: LABYLHDKTXLLHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(1-Naphthalenylmethoxy)benzotriazole is a benzotriazole derivative featuring a methoxy-linked naphthalene substituent at the N-1 position. Benzotriazoles are heterocyclic compounds with a fused benzene and triazole ring, widely studied for their versatility in organic synthesis, coordination chemistry, and bioactivity .

Properties

Molecular Formula

C17H13N3O

Molecular Weight

275.3 g/mol

IUPAC Name

1-(naphthalen-1-ylmethoxy)benzotriazole

InChI

InChI=1S/C17H13N3O/c1-2-9-15-13(6-1)7-5-8-14(15)12-21-20-17-11-4-3-10-16(17)18-19-20/h1-11H,12H2

InChI Key

LABYLHDKTXLLHI-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C=CC=C2CON3C4=CC=CC=C4N=N3

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2CON3C4=CC=CC=C4N=N3

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Differences

Benzotriazole derivatives are classified based on substitution patterns (N-1 vs. N-2) and substituent electronic properties:

  • 1-Substituted Derivatives: Exhibit benzenoid electronic structures, as seen in 1-(trimethoxysilylmethyl)benzotriazole . The naphthalenylmethoxy group in the target compound likely stabilizes the benzenoid form, enhancing resonance effects.
  • 2-Substituted Derivatives: Adopt ortho-quinonoid structures (e.g., 2-(trimethoxysilylmethyl)benzotriazole), leading to distinct chemical shifts in NMR spectra (>100 ppm differences in ^15N shifts) .

Key Structural Analogs :

Compound Name Substituent Tautomeric Form Key Electronic Feature Reference
1-(1-Naphthalenylmethoxy)benzotriazole Naphthalenylmethoxy Benzenoid Bulky electron-donating group
1-(Trimethoxysilylmethyl)benzotriazole Trimethoxysilylmethyl Benzenoid Si–C bond enhances thermal stability
2-(Morpholinylphenylmethyl)benzotriazole Morpholinylphenylmethyl Quinonoid Electron-withdrawing morpholine

Thermal and Chemical Stability

Substituents critically influence stability:

  • N-Carbamoyl Derivatives : 1-(N-Benzyloxycarbamoyl)benzotriazole decomposes via intermediate isocyanates, whereas methoxy/ethoxy analogs lack analogous pathways .
  • Silicon-Containing Derivatives : Trimethoxysilyl groups enhance thermal resilience (e.g., 1-(trimethoxysilylmethyl)benzotriazole) .

The naphthalenylmethoxy group likely offers moderate thermal stability, intermediate between alkyl and aromatic substituents.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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1-(1-Naphthalenylmethoxy)benzotriazole
Reactant of Route 2
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1-(1-Naphthalenylmethoxy)benzotriazole

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